Cas no 13707-29-4 (Nitrile-2-Amino-2-phenylpropanoic acid)
13707-29-4 structure
Product Name:Nitrile-2-Amino-2-phenylpropanoic acid
CAS No:13707-29-4
MF:C9H11ClN2
MW:182.650040864944
CID:2033781
PubChem ID:20211717
Update Time:2025-04-21
Nitrile-2-Amino-2-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Nitrile-2-Amino-2-phenylpropanoic acid
- Nitrile
- B,HCl-(±)-2-Amino-2-phenylpropanoic acid
- AT36935
- 13707-29-4
- GWULLRAWYPECLK-UHFFFAOYSA-N
- SCHEMBL696937
- 2-Amino-2-phenyl-propionitrile hydrochloride
- 2-AMINO-2-PHENYLPROPANENITRILE HYDROCHLORIDE
-
- Inchi: 1S/C9H10N2.ClH/c1-9(11,7-10)8-5-3-2-4-6-8;/h2-6H,11H2,1H3;1H
- InChI Key: GWULLRAWYPECLK-UHFFFAOYSA-N
- SMILES: Cl.NC(C#N)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 182.0610761Da
- Monoisotopic Mass: 182.0610761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Nitrile-2-Amino-2-phenylpropanoic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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